Cas no 42219-60-3 (6β-Hydroxy-7α-(thiomethyl) Spironolactone)

• Product Name: 6β-Hydroxy-7α-(thiomethyl) Spironolactone
• CAS No: 42219-60-3
• MF: C₂₃H₃₂O₄S
• MW: 404.562786102295
• CID: 825847
• PubChem ID: 40580543
• Update Time: 2025-10-31

6β-Hydroxy-7α-(thiomethyl) Spironolactone Chemical and Physical Properties

Names and Identifiers

• 6β-Hydroxy-7α-(thiomethyl) Spironolactone
• 6β-Hydroxy-7α-(thiomethyl) Spironolactone Discontinued
• 6b-Hydroxy-7a-(thiomethyl) Spironolactone
• 6β-Hydroxy-7α-(thiomethyl) Spironolactone Discontinued
• (6S,7S,8R,9S,10R,13S,14S,17R)-6-hydroxy-10,13-dimethyl-7-methylsulfanylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
• 6beta-Hydroxy-7alpha-thiomethyl-spironolactone
• 6.BETA.-HYDROXY-7.ALPHA.-THIOMETHYLSPIROLACTONE
• 6BETA-HYDROXY-7ALPHA-(METHYLTHIO)SPIROLACTONE
• 3-(3-OXO-7.ALPHA.-METHYLTHIO-6.BETA.,17.BETA.-DIHYDROXY-4-ANDROSTEN-17.ALPHA.-YL)PROPIONIC ACID .GAMMA. LACTONE
• 6BETA,17-DIHYDROXY-7ALPHA-METHYLTHIO-3-OXO-17ALPHA-PREGN-4-ENE-21-CARBOXYLIC ACID GAMMA-LACTONE
• Q27259339
• 6-Hydroxy-7-thiomethylspirolactone
• 6.BETA.,17-DIHYDROXY-7.ALPHA.-METHYLTHIO-3-OXO-17.ALPHA.-PREGN-4-ENE-21-CARBOXYLIC ACID .GAMMA.-LACTONE
• 3-(3-OXO-7ALPHA-METHYLTHIO-6BETA,17BETA-DIHYDROXY-4-ANDROSTEN-17ALPHA-YL)PROPIONIC ACID GAMMA LACTONE
• 6-OH-7-Sms
• (7S,8R,9S,10R,13S,14S,17R)-6-HYDROXY-10,13-DIMETHYL-7-METHYLSULFANYL-SPIRO(2,6,7,8,9,11,12,14,15,16-DECAHYDRO-1H-CYCLOPENTA(A)PHENANTHRENE-17,5'-TETRAHYDROFURAN)-2',3-DIONE
• 4A93WO4Z3G
• SPIRONOLACTONE METABOLITE M5
• 42219-60-3
• Pregn-4-ene-21-carboxylic acid, 6,17-dihydroxy-7-(methylthio)-3-oxo-, gamma-lactone, (6beta,7alpha,17alpha)-
• (2'R,6S,7S,8R,9S,10R,13S,14S)-6-hydroxy-10,13-dimethyl-7-(methylthio)-1,6,7,8,9,10,11,12,13,14,15,16-dodecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(2H,4'H)-dione
• CHEMBL3638306
• 6.BETA.-HYDROXY-7.ALPHA.-(METHYLTHIO)SPIROLACTONE
• 6.BETA.-HYDROXY-7.ALPHA.-(THIOMETHYL)SPIROLACTONE
• 6?-Hydroxy-7?-(thiomethyl) Spironolactone
• 6 beta-hydroxy-7 alpha-thiomethylspirolactone
• 6beta-Hydroxy-7alpha-thiomethylspirolactone
• UNII-4A93WO4Z3G

• Inchi： 1S/C23H32O4S/c1-21-8-4-13(24)12-16(21)19(26)20(28-3)18-14(21)5-9-22(2)15(18)6-10-23(22)11-7-17(25)27-23/h12,14-15,18-20,26H,4-11H2,1-3H3/t14-,15-,18+,19-,20-,21+,22-,23+/m0/s1
• InChI Key： NWLBSWATTSRBOV-DFSNYPBXSA-N
• SMILES： S(C)[C@@H]1[C@H](C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@]4(CCC(=O)O4)CC[C@H]3[C@@H]21)=O)O

Computed Properties

• Exact Mass: 404.20200
• Monoisotopic Mass: 404.20213067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 88.90000
• LogP: 3.90640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spironolactones and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Spironolactones and derivatives